Cyclohexanone, 4-[(acetyloxy)methyl]-4-(4-chlorophenyl)-

• CAS RN: 56327-06-1
• Molecular Formula: C15H17ClO3
• Molecular Weight: 280.74 g/mol
• IUPAC Name: [1-(4-chlorophenyl)-4-oxocyclohexyl]methyl acetate
• InChI: InChI=1S/C15H17ClO3/c1-11(17)19-10-15(8-6-14(18)7-9-15)12-2-4-13(16)5-3-12/h2-5H,6-10H2,1H3
• InChI Key: UPEBIEMEIMNCDY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1(CCC(=O)CC1)C2=CC=C(C=C2)Cl

Description

Cyclohexanone, 4-[(acetyloxy)methyl]-4-(4-chlorophenyl)- is a useful research compound. Its molecular formula is C15H17ClO3 and its molecular weight is 280.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclohexanone, 4-[(acetyloxy)methyl]-4-(4-chlorophenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclohexanone, 4-[(acetyloxy)methyl]-4-(4-chlorophenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 4-hydroxymethyl-4-(4-chlorophenyl)cyclohexanone is dissolved in 60 ml. of pyridine and 30 ml. of acetic anhydride. After about 20 hours of standing at room temperature, the mixture is poured into ice and water. The gum that precipitates is extracted with ether. The organic layer is washed successively with water, 2.5 N hydrochloric acid, water, sodium bicarbonate solution and brine, and evaporated to dryness to give 12.8 g. (66% yield) of 4-acetoxymethyl-4-(4-chlorophenyl)cyclohexanone, as an amorphous gum.